Cas no 1803738-36-4 (2-Fluoro-4-methyl-3-(trifluoromethoxy)aniline)

• Product Name: 2-Fluoro-4-methyl-3-(trifluoromethoxy)aniline
• CAS No: 1803738-36-4
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 5007943
• Update Time: 2025-10-29

2-Fluoro-4-methyl-3-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-methyl-3-(trifluoromethoxy)aniline

• Inchi： 1S/C8H7F4NO/c1-4-2-3-5(13)6(9)7(4)14-8(10,11)12/h2-3H,13H2,1H3
• InChI Key： CCKQRBIWBRWXQB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C)=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2

Additional information on 2-Fluoro-4-methyl-3-(trifluoromethoxy)aniline

2-Fluoro-4-methyl-3-(trifluoromethoxy)aniline: A Comprehensive Overview

The compound CAS No. 1803738-36-4, also known as 2-Fluoro-4-methyl-3-(trifluoromethoxy)aniline, is a highly specialized aromatic amine derivative with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound has garnered attention due to its unique structural features and potential for use in advanced chemical reactions. The molecule consists of a benzene ring substituted with a fluoro group at position 2, a methyl group at position 4, and a trifluoromethoxy group at position 3, making it a valuable building block in modern organic chemistry.

Recent studies have highlighted the importance of 2-fluoro substituents in modulating the electronic properties of aromatic compounds. The presence of the trifluoromethoxy group further enhances the molecule's reactivity and selectivity in various synthetic pathways. This combination makes 2-fluoro-4-methyl derivatives particularly useful in the design of bioactive molecules, such as kinase inhibitors and other therapeutic agents.

The synthesis of CAS No. 1803738-36-4 typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to efficiently construct this compound. The use of transition metal catalysts, such as palladium complexes, has been shown to significantly improve the efficiency of these reactions.

In terms of applications, 2-fluoro-substituted anilines are widely used in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and sensors. The trifluoromethoxy group contributes to the molecule's stability and fluorescence properties, making it a promising candidate for optoelectronic devices. Additionally, this compound serves as an intermediate in the synthesis of more complex structures, including heterocyclic compounds and macrocycles.

The latest research on CAS No. 1803738-36-4 has focused on its role in medicinal chemistry. Scientists have investigated its potential as a lead compound for developing novel drugs targeting various diseases, including cancer and neurodegenerative disorders. The unique combination of substituents on the benzene ring allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability.

In conclusion, 2-fluoro-4-methyl-3-(trifluoromethoxy)aniline is a versatile compound with a wide range of applications across multiple disciplines. Its structural features make it an invaluable tool in organic synthesis and materials science, while ongoing research continues to uncover new opportunities for its use in drug development. As advancements in synthetic methodologies and material science progress, this compound is expected to play an increasingly important role in both academic and industrial settings.